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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the intrinsic and extrinsic point

defects in zinc nitride (Zn₃N₂), a promising semiconductor material for various electronic and

optoelectronic applications. Understanding and controlling these defects are crucial for

optimizing the material's properties and performance in devices. This document details the

formation, characteristics, and impact of native defects and common impurities, supported by

theoretical calculations and experimental observations.

Introduction to Defects in Zinc Nitride
Zinc nitride is a II-V semiconductor with a direct band gap, high electron mobility, and earth-

abundant constituents, making it an attractive material for applications such as thin-film

transistors, light-emitting diodes (LEDs), and solar cells.[1] However, as-grown Zn₃N₂ typically

exhibits high n-type conductivity, which is primarily attributed to the presence of native point

defects and unintentional impurities.[1][2] These defects introduce energy levels within the

band gap, acting as charge traps or recombination centers, and significantly influencing the

electrical and optical properties of the material.
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Native Point Defects in Zinc Nitride
Native point defects are imperfections in the crystal lattice involving the constituent atoms of

the material. In zinc nitride, the most common native defects are zinc vacancies (VZn),

nitrogen vacancies (VN), zinc interstitials (Znᵢ), and nitrogen interstitials (Nᵢ). The formation

energy of these defects, which determines their equilibrium concentration, is highly dependent

on the chemical potential of the constituent elements, i.e., whether the material is grown under

Zn-rich or N-rich conditions.[3]

First-principles calculations based on Density Functional Theory (DFT) are instrumental in

predicting the formation energies and charge transition levels of these defects.[3]

Table 1: Calculated Formation Energies of Neutral Native Defects in Zinc Nitride

Defect Type
Formation Energy
(eV) under Zn-rich
conditions

Formation Energy
(eV) under N-rich
conditions

Electrical Nature

Nitrogen Vacancy

(VN)
Low High Donor

Zinc Interstitial (Znᵢ) Low High Donor

Zinc Vacancy (VZn) High Low Acceptor

Nitrogen Interstitial

(Nᵢ)
High Low Acceptor

Note: The exact formation energy values can vary depending on the specific computational

method and parameters used. The trends presented here are generally accepted.

Donor-like Native Defects
Nitrogen vacancies (VN) and zinc interstitials (Znᵢ) are the primary native donor defects in zinc
nitride.[1][2] Their lower formation energies under Zn-rich growth conditions contribute to the

intrinsic n-type conductivity of the material.[3] These defects introduce shallow energy levels

near the conduction band, leading to an increased electron concentration.
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Acceptor-like Native Defects
Zinc vacancies (VZn) and nitrogen interstitials (Nᵢ) act as acceptor defects. They have lower

formation energies under N-rich conditions.[3] These defects can compensate for the effect of

donor defects, and their controlled introduction could be a pathway to achieving p-type

conductivity in zinc nitride.

Common Impurities in Zinc Nitride
Unintentional impurities incorporated during the growth process are a major contributor to the

electrical properties of zinc nitride. Oxygen and hydrogen are the most common and impactful

impurities.[1][2]

Table 2: Common Impurities and Their Impact on Zinc Nitride

Impurity
Common
Source

Typical
Incorporation
Site

Electrical
Nature

Impact on
Properties

Oxygen (O)

Residual gas in

growth chamber,

precursor purity

Substitutional on

Nitrogen site

(ON)

Donor

Increases n-type

carrier

concentration.[1]

Hydrogen (H)

Precursor gases

(e.g., NH₃ in

MOCVD)

Interstitial (Hᵢ) Donor

Increases n-type

carrier

concentration.[2]

Carbon (C)

Metal-organic

precursors

(MOCVD)

Can form

complexes with

other defects

Can act as a

compensating

center.

Silicon (Si)

Substrate,

chamber

components

Substitutional on

Zinc site (SiZn)
Donor

Increases n-type

carrier

concentration.

Oxygen and Hydrogen: The Dominant Unintentional
Donors
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First-principles calculations suggest that oxygen substituting for nitrogen (ON) and hydrogen in

an interstitial position (Hᵢ) have very low formation energies and act as shallow donors.[1][2]

This explains the significant Burstein-Moss shift observed in the optical absorption spectra of

as-grown zinc nitride, leading to a wide range of reported band gap values.[1]

Experimental Characterization of Defects
A variety of experimental techniques are employed to identify and quantify defects in zinc
nitride.

Deep-Level Transient Spectroscopy (DLTS)
DLTS is a powerful technique for probing the energy levels and capture cross-sections of deep-

level defects in semiconductors.[4]

Sample Preparation: Fabricate a Schottky diode or a p-n junction on the zinc nitride thin

film. The contacts should be of high quality to ensure reliable measurements.

Measurement Setup: Place the sample in a cryostat to control the temperature, typically from

liquid nitrogen temperature to above room temperature.

Reverse Bias Application: Apply a steady-state reverse bias to the diode to create a

depletion region.

Filling Pulse: Apply a periodic voltage pulse to reduce the reverse bias, allowing the deep

levels in the depletion region to capture majority carriers.

Capacitance Transient Measurement: After the filling pulse, the captured carriers are

thermally emitted, causing a change in the diode's capacitance. This capacitance transient is

recorded as a function of time.

Temperature Scan: The measurement is repeated at different temperatures to obtain a DLTS

spectrum, where peaks correspond to specific deep levels.

Data Analysis: From the peak positions and their dependence on the measurement rate

window, the activation energy (energy level) and capture cross-section of the defects can be

determined using an Arrhenius plot.[4]
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Photoluminescence (PL) Spectroscopy
PL spectroscopy is a non-destructive technique that provides information about the electronic

band structure and defect-related energy levels.[5]

Excitation Source: Use a laser with a photon energy greater than the band gap of zinc
nitride (e.g., a He-Cd laser with a wavelength of 325 nm) as the excitation source.

Sample Mounting: Mount the zinc nitride sample in a cryostat to perform temperature-

dependent measurements, which can help distinguish between different recombination

mechanisms.

Light Collection and Analysis: Collect the emitted light from the sample and focus it into a

monochromator to disperse the light into its constituent wavelengths.

Detection: Use a sensitive detector, such as a photomultiplier tube (PMT) or a charge-

coupled device (CCD), to record the PL spectrum.

Spectral Analysis: The resulting spectrum will show peaks corresponding to different

radiative recombination pathways. Near-band-edge emission is related to excitonic

recombination, while broader peaks at lower energies are often associated with transitions

involving defect levels within the band gap.[6]

Computational Modeling of Defects
First-principles calculations, particularly using DFT as implemented in software packages like

the Vienna Ab initio Simulation Package (VASP), are essential for understanding the

fundamental properties of defects.[7]

Bulk Supercell Construction: Create a supercell of the zinc nitride crystal structure. The

supercell should be large enough to minimize interactions between periodic images of the

defect.

Defect Creation: Introduce a native defect (vacancy or interstitial) or an impurity atom into

the supercell.
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Structural Relaxation: Relax the atomic positions in the supercell to find the lowest energy

configuration of the defect structure.

Total Energy Calculation: Calculate the total energy of the supercell with the defect and a

corresponding perfect supercell.

Formation Energy Calculation: The defect formation energy is calculated using the following

formula: Eform(Dq) = Etot(Dq) - Etot(bulk) - Σniμi + q(EVBM + EF) + Ecorr where:

Etot(Dq) is the total energy of the supercell with the defect in charge state q.

Etot(bulk) is the total energy of the perfect supercell.

ni is the number of atoms of species i added or removed.

μi is the chemical potential of species i.

q is the charge state of the defect.

EVBM is the valence band maximum of the bulk material.

EF is the Fermi level.

Ecorr is a correction term for finite-size effects.[8]

Charge Transition Levels: Determine the thermodynamic charge transition levels, which

correspond to the Fermi level positions where the formation energies of two different charge

states of the same defect are equal.

Visualizing Defect-Related Processes and
Workflows
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Caption: Influence of growth conditions on native defect formation.
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Caption: Experimental workflow for Deep-Level Transient Spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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